2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C22H16F2N4O3/c23-15-8-9-17(16(24)11-15)26-19(29)13-27-18-7-4-10-25-20(18)21(30)28(22(27)31)12-14-5-2-1-3-6-14/h1-11H,12-13H2,(H,26,29)
• InChI Key: AGBXQKGETCOCHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H16F2N4O3
• Molecular Weight: 422.4 g/mol
• CAS No.: 921828-21-9

Description

2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2,4-difluorophenyl)acetamide is a synthetic organic compound belonging to the class of pyridopyrimidines Its structure is characterized by a fused ring system of pyrimidine and pyridine with additional functional groups that bestow unique chemical properties

Preparation Methods

The synthetic route to 2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2,4-difluorophenyl)acetamide typically involves the cyclization of appropriately substituted amides and amines. The initial step involves the preparation of an intermediate amide through the reaction of a benzyl-protected amine with a suitably substituted acyl chloride under mild conditions. This intermediate undergoes cyclization with a suitable pyridopyrimidine precursor, often in the presence of a base such as potassium carbonate, to form the final product. Industrial methods often involve optimization of this process through enhanced reaction conditions such as higher temperatures and pressures to increase yield and reduce reaction time.

Chemical Reactions Analysis

Scientific Research Applications

Mechanism of Action

The compound exerts its effects through several molecular mechanisms. It primarily targets nucleic acids and proteins, interfering with their normal biological functions. The pyridopyrimidine ring can intercalate with DNA, disrupting replication and transcription processes. Additionally, it binds to specific enzymes, inhibiting their activity and affecting cellular pathways critical for cell growth and survival.

Comparison with Similar Compounds

Similar compounds include other pyridopyrimidine derivatives such as 2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidine and 2,4-difluorophenylacetamide analogs. The unique aspect of 2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2,4-difluorophenyl)acetamide lies in its structural features which enhance its biological activity compared to its analogs.